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Compound of Interest

Compound Name: 2-Methylbutyl isovalerate

Cat. No.: B1581877

This technical guide provides a comprehensive overview of the boiling and melting points of 2-
methylbutyl isovalerate (CAS No. 2445-77-4), a fatty acid ester also known as 2-methylbutyl
3-methylbutanoate.[1] This document is intended for researchers, scientists, and professionals
in drug development and chemical synthesis, offering detailed data, experimental protocols,
and workflow visualizations.

Physicochemical Data

2-Methylbutyl isovalerate is a colorless liquid at room temperature.[2][3] It is recognized for its
fruity, apple-like aroma and is used as a flavoring and fragrance agent.[1] The key physical
properties are summarized below.

Table 1: Physicochemical Properties of 2-Methylbutyl Isovalerate
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Property Value Conditions Reference(s)

Boiling Point 191.00 to 195.00 °C @ 760.00 mm Hg [41516171

Melting Point -68.47 °C (Estimated) [2]

Density 0.858 g/mL @ 25 °C [2][8]

Refractive Index 1.414 n20/D [2][8]

Flash Point 61.67 °C (143.00 °F) Closed Cup [7]

Vapor Pressure 0.713 mmHg @ 2_5'00 © [7]
(Estimated)

Molecular Formula C10H2002 [1]

Molar Mass 172.26 g/mol [1]

Experimental Protocols for Determination of
Physicochemical Properties

The determination of boiling and melting points are fundamental procedures for verifying the

identity and purity of a chemical substance.[9][10] Impurities typically cause a depression and

broadening of the melting point range and can alter the boiling point.[11][12]

The Thiele tube method is a convenient technique for determining the boiling point of a small

liquid sample.[13] It relies on observing the temperature at which the vapor pressure of the

liquid equals the atmospheric pressure.

Methodology:

o Sample Preparation: A small glass vial (e.g., a Durham tube) is filled approximately half-full

with the 2-methylbutyl isovalerate sample (less than 0.5 mL is required).[13]

o Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed (open

end down) into the sample vial.[13]

o Apparatus Assembly: The sample vial is attached to a thermometer using a rubber band,

ensuring the bottom of the vial is aligned with the thermometer bulb. This assembly is then
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inserted into a Thiele tube containing a high-boiling-point oil (such as mineral oil), with the
sample positioned near the middle of the oil.[13]

o Heating: The side arm of the Thiele tube is heated gently and continuously with a
microburner. This design ensures uniform heating of the oil via convection.[13]

o Observation: Heating continues until a rapid and continuous stream of bubbles emerges
from the inverted capillary tube. This indicates that the temperature is just above the boiling
point of the sample.[13]

o Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling
point is recorded at the precise moment the stream of bubbles ceases and the liquid is
drawn back into the capillary tube.[13]

 Verification: The barometric pressure should be recorded, as boiling point is pressure-
dependent.

For compounds that are solid at room temperature, the melting point is determined by heating
a small sample in a capillary tube. While 2-methylbutyl isovalerate is a liquid at ambient
temperatures, this protocol is standard for organic compounds and would require a cryo-
cooling apparatus for this specific substance.

Methodology:

o Sample Preparation: A small amount of the finely powdered solid compound is loaded into a
capillary tube, which is sealed at one end. The sample is compacted to a height of 1-2 mm
by tapping the tube or dropping it through a longer glass tube.[12]

o Apparatus Setup: The capillary tube is placed into the heating block of a melting point
apparatus (e.g., a Mel-Temp or DigiMelt apparatus).[11][14]

e Initial Determination: A preliminary, rapid heating (10-20 °C per minute) is often performed to
find an approximate melting range.[14]

o Accurate Measurement: A fresh sample is prepared and heated to a temperature
approximately 15-20 °C below the estimated melting point. The heating rate is then slowed
significantly to about 1-2 °C per minute.[11][14]
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o Observation and Recording: The melting range is recorded from the temperature at which
the first drop of liquid appears to the temperature at which the entire sample becomes a
clear liquid.[12] A pure compound typically exhibits a sharp melting range of 0.5-2.0 °C.[10]
[12]

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of the
boiling and melting points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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